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Compound of Interest

Compound Name: 2,6-Difluoropyridine

Cat. No.: B073466 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of 2,6-Difluoropyridine in a laboratory setting. Adherence to

these procedures is essential for ensuring the safety of all personnel and the integrity of your

research.

2,6-Difluoropyridine is a flammable liquid and vapor that can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1][2][3][4] Understanding and mitigating

these risks through proper personal protective equipment (PPE), handling procedures, and

disposal methods is paramount.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key physical, chemical, and safety data

for 2,6-Difluoropyridine.
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Property Value Source(s)

Molecular Formula C₅H₃F₂N [3][5]

Molecular Weight 115.08 g/mol [3][5][6]

Appearance
Colorless to reddish-violet

liquid
[2][5]

Boiling Point
124.5 °C / 256.1 °F @ 743

mmHg
[2][6][7]

Flash Point 33 °C / 91.4 °F (closed cup) [2][6]

Density 1.268 g/mL at 25 °C [6][7]

Signal Word Warning [1][2][4][8]

Hazard Statements H226, H315, H319, H335 [1][3][6]

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for the safe handling of 2,6-
Difluoropyridine.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][4][8]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][4][8] The

storage area should be locked.[1][4][8]

Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is your first line of defense. The following table details the

required PPE for handling 2,6-Difluoropyridine.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Safety goggles with side-

shields or a face shield.

Conforming to EN 166 (EU) or

NIOSH (US) standards to

protect against splashes.[1]

Skin/Body
Flame-retardant and

impervious lab coat or clothing.

To protect against skin contact

and in case of fire.[1]

Hands

Chemical-resistant gloves

(e.g., neoprene, butyl rubber,

nitrile).

To prevent skin irritation upon

contact.[1][5][9]

Respiratory
Use in a well-ventilated area or

with a full-face respirator.

To avoid inhalation of vapors

which may cause respiratory

irritation. A respirator with a

type ABEK (EN14387) filter is

recommended if exposure

limits are exceeded.[1][5][6]

Handling Procedures
Ventilation: Always handle 2,6-Difluoropyridine in a well-ventilated area, preferably within a

chemical fume hood.[1][5][10]

Preventing Ignition: Use non-sparking tools and explosion-proof equipment.[1][2][10] Take

precautionary measures against static discharge by grounding and bonding containers and

receiving equipment.[1][2][4][8]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][8] Do not eat,

drink, or smoke in the laboratory.

Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[1][2][4]

Spill Response
In the event of a spill, follow these procedures immediately:
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Evacuate and Alert: Notify personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, using fume hoods to vent vapors outside.[11]

Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.[1][10][11]

Containment: For minor spills (typically less than 1 liter), use a spill kit with inert absorbent

material (e.g., sand, earth, vermiculite) to contain the spill.[11][12] Do not use combustible

materials.

Cleanup:

Wear appropriate PPE, including respiratory protection.

Carefully collect the absorbed material using non-sparking tools and place it in a suitable,

labeled container for hazardous waste.[11]

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Major Spills: For large spills, or if you are unsure how to proceed, evacuate the area and

contact your institution's emergency response team.

Disposal Plan
Proper disposal of 2,6-Difluoropyridine and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: 2,6-Difluoropyridine is classified as a flammable liquid and hazardous

waste.

Containerization: Collect waste 2,6-Difluoropyridine and any contaminated materials (e.g.,

absorbent pads, gloves, lab coats) in a designated, properly labeled, and sealed container.

The label should clearly indicate "Hazardous Waste" and list the contents.[11]

Disposal Route: Dispose of the contents and container through an approved waste disposal

plant in accordance with local, regional, and national regulations.[1][2][4][8] Do not empty

into drains.[2][8][12][13]
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Workflow for Safe Handling of 2,6-Difluoropyridine
The following diagram illustrates the logical workflow for safely managing 2,6-Difluoropyridine
within a laboratory setting.
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Receipt of 2,6-Difluoropyridine

Inspect Container for Damage
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Caption: Workflow for the safe handling and disposal of 2,6-Difluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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